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For Researchers, Scientists, and Drug Development Professionals

Abstract
Uvarigranol C is a polyoxygenated cyclohexene natural product isolated from the stems of

Uvaria boniana Finet & Gagnep. This document provides a detailed overview of its physical

and chemical properties, along with available experimental data. The information is intended to

serve as a comprehensive resource for researchers and professionals engaged in natural

product chemistry, pharmacology, and drug development.

Physicochemical Properties
Uvarigranol C is a structurally complex molecule with the chemical formula C₂₃H₂₄O₇.[1] It is

characterized by a highly substituted cyclohexene ring, a feature common to a class of

bioactive compounds isolated from the Uvaria genus.
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Property Value Source

CAS Number 172104-04-0 [1]

Molecular Formula C₂₃H₂₄O₇ [1]

Molecular Weight 412.43 g/mol [1]

Appearance Amorphous powder Pan X, et al. (1998)

Solubility Soluble in DMSO MedChemExpress

Optical Rotation [α]D²⁰ -45.8° (c 0.1, CHCl₃) Pan X, et al. (1998)

Spectral Data
The structural elucidation of Uvarigranol C was accomplished through extensive spectroscopic

analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR (300 MHz, CDCl₃) δ (ppm): 7.98 (2H, m), 7.50 (1H, m), 7.37 (2H, m), 5.92 (1H, d,

J=9.0 Hz), 5.68 (1H, d, J=9.0 Hz), 4.55 (1H, m), 4.40 (1H, m), 4.22 (1H, m), 3.95 (1H, m), 3.60

(1H, m), 2.45 (1H, m), 2.20 (1H, m), 1.25 (3H, t, J=7.0 Hz).

¹³C-NMR (75 MHz, CDCl₃) δ (ppm): 166.5, 133.0, 130.4, 129.7, 128.3, 128.2, 78.1, 77.9, 74.2,

71.3, 68.9, 63.8, 32.7, 15.2.

(Source: Pan X, et al. Yao Xue Xue Bao. 1998;33(4):275-81.)

Mass Spectrometry (MS)
High-Resolution Mass Spectrometry (HR-MS): The exact mass and fragmentation pattern are

crucial for confirming the molecular formula and structure. Detailed HR-MS data can be found

in the original isolation publication.

(Source: Pan X, et al. Yao Xue Xue Bao. 1998;33(4):275-81.)

Experimental Protocols
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Isolation of Uvarigranol C
The following is a generalized procedure based on the original isolation of polyoxygenated

cyclohexenes from Uvaria boniana.
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Dried stems of Uvaria boniana

Extraction with 95% Ethanol

Concentration under reduced pressure

Suspension in H₂O and partition with EtOAc

Silica gel column chromatography
(gradient elution)

Collection of fractions

Repeated silica gel and Sephadex LH-20 column chromatography

Preparative HPLC

Pure Uvarigranol C

Click to download full resolution via product page

Caption: Workflow for a typical MTT-based cytotoxicity assay.
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Detailed Steps:

Cell Seeding: Human tumor cell lines (e.g., KB, Bel7402, HCT-8) are seeded in 96-well

plates at an appropriate density and allowed to attach overnight.

Compound Treatment: The cells are then treated with various concentrations of the test

compounds (Uvarigranol C derivatives) and a vehicle control.

Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours) at 37°C in a

humidified atmosphere with 5% CO₂.

MTT Addition: After the incubation period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide (MTT) is added to each well.

Formazan Formation: The plates are incubated for an additional 4 hours, allowing viable

cells to reduce the yellow MTT to purple formazan crystals.

Solubilization: The medium is removed, and a solubilizing agent, such as dimethyl sulfoxide

(DMSO), is added to dissolve the formazan crystals.

Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a

microplate reader.

Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated

control cells, and the half-maximal inhibitory concentration (IC₅₀) is determined.

(This is a generalized protocol and specific details may vary based on the cell line and

laboratory.)

Signaling Pathways
Currently, there is no publicly available information detailing the specific signaling pathways

modulated by Uvarigranol C. Further research is required to elucidate its mechanism of action

and its effects on cellular signaling cascades.

Logical Relationship for Future Signaling Pathway Investigation
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Bioactive Uvarigranol C Derivative

Target Identification
(e.g., Affinity Chromatography, Proteomics)

Pathway Analysis
(e.g., Western Blot, Kinase Assays, RNA-seq)

In Vitro & In Vivo Model Validation

Elucidation of Mechanism of Action
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Caption: A potential workflow for investigating the signaling pathways affected by Uvarigranol
C derivatives.

Conclusion
Uvarigranol C is a member of the promising class of polyoxygenated cyclohexenes. While the

natural compound itself shows limited bioactivity, its derivatives present a potential starting

point for the development of novel therapeutic agents, particularly in the area of oncology. This

technical guide provides a summary of the currently available data on Uvarigranol C to

facilitate further research and development efforts. More extensive studies are needed to fully

characterize its biological activities and unravel its molecular mechanisms of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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